Cas no 89-20-3 (4-Chlorophthalic acid)

• Product Name: 4-Chlorophthalic acid
• CAS No: 89-20-3
• MF: C₈H₅ClO₄
• MW: 200.57590174675
• MDL: MFCD00044755
• CID: 34494
• PubChem ID: 6964
• Update Time: 2024-10-26

4-Chlorophthalic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophthalic acid
• 1,2-Benzenedicarboxylic acid,4-chloro
• 4-chloranylphthalic acid
• 4-chloro-1,2-benzenedicarboxylic acid
• 4-chlorophthalic aid
• 4-Chlor-phthalsaeure
• 5-chlorophthalic acid
• Phthalic acid,4-chloro
• Phthalicacid, 4-chloro- (7CI,8CI)
• NSC 57755
• 4-Chloro-phthalic acid
• 4-Chloro-1,2-benzenedicarboxylic acid (ACI)
• Phthalic acid, 4-chloro- (7CI, 8CI)

• MDL： MFCD00044755
• Inchi： 1S/C8H5ClO4/c9-4-1-2-5(7(10)11)6(3-4)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： DVIPPHSQIBKWSA-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(O)=O)=CC(Cl)=CC=1)O

Computed Properties

• Exact Mass: 199.98800
• Monoisotopic Mass: 199.9876363 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.57
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Melting Point: 144-149°C
• PSA: 74.60000
• LogP: 1.73640

4-Chlorophthalic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives